Cas no 1779426-76-4 (4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 1779426-76-4
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• CID: 5191578
• PubChem ID: 20439058
• Update Time: 2025-11-02

4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H8F3NO2/c7-6(8,9)3-1-4(5(11)12)10-2-3/h3-4,10H,1-2H2,(H,11,12)/t3?,4-/m0/s1
• InChI Key： GBECQKOJMXNJCV-BKLSDQPFSA-N
• SMILES： C(O)(=O)[C@@H]1CC(C(F)(F)F)CN1

Computed Properties

• Exact Mass: 183.05071298g/mol
• Monoisotopic Mass: 183.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

4-(Trifluoromethyl)pyrrolidine-2-carboxylic Acid (CAS 1779426-76-4): A Versatile Fluorinated Building Block in Modern Chemistry

The 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS 1779426-76-4) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. This trifluoromethyl-substituted pyrrolidine carboxylic acid derivative combines the unique properties of fluorine chemistry with the structural advantages of pyrrolidine scaffolds, making it a valuable intermediate for various applications.

Structural analysis reveals that this compound features a pyrrolidine ring substituted at the 4-position with a trifluoromethyl group and at the 2-position with a carboxylic acid functionality. The presence of the CF3 group significantly alters the electronic properties of the molecule, enhancing its lipophilicity and metabolic stability – key factors driving its popularity in drug discovery programs. Recent studies highlight its growing importance as a fluorinated building block in medicinal chemistry, particularly for the development of protease inhibitors and GPCR modulators.

The synthesis of 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid typically involves multi-step routes starting from commercially available pyrrolidine precursors. Modern approaches emphasize asymmetric synthesis methods to obtain enantiomerically pure forms, which are increasingly demanded by the pharmaceutical industry. Advanced purification techniques including chromatography and crystallization ensure high purity (>98%) material suitable for sensitive applications.

In pharmaceutical applications, this fluorinated amino acid derivative serves as a key intermediate for several drug candidates in clinical trials. Its structural features make it particularly valuable for designing molecules targeting neurological disorders and metabolic diseases. The trifluoromethyl group enhances binding affinity to biological targets while improving pharmacokinetic properties, addressing common challenges in drug development.

Beyond pharmaceuticals, 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid finds applications in materials science as a precursor for specialty polymers and liquid crystals. The CF3-substituted pyrrolidine core contributes to thermal stability and unique optical properties in these advanced materials. Researchers are exploring its potential in creating novel fluorinated surfaces with specialized wettability characteristics.

The global market for fluorinated pyrrolidine derivatives has shown steady growth, with 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid representing one of the more sought-after intermediates. Market analysts attribute this demand to increasing R&D investments in fluorine-containing pharmaceuticals and the expanding applications of fluorinated materials in electronics and coatings industries.

Handling and storage of 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid require standard laboratory precautions for carboxylic acids. The compound exhibits good stability under recommended storage conditions (typically 2-8°C in sealed containers), though prolonged exposure to moisture should be avoided. Proper personal protective equipment including gloves and eye protection should be used when working with this material.

Recent innovations in synthetic methodology have focused on more sustainable production routes for trifluoromethyl-containing compounds, including this pyrrolidine derivative. Green chemistry approaches utilizing catalytic fluorination and flow chemistry techniques are gaining traction, addressing environmental concerns while improving process efficiency.

Analytical characterization of 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid typically involves a combination of techniques including NMR (particularly ¹⁹F NMR), HPLC, and mass spectrometry. These methods ensure accurate identification and purity assessment, critical for research and commercial applications. The distinct ¹⁹F NMR signal provides a convenient marker for reaction monitoring in synthetic applications.

Future research directions for this compound class include exploration of its potential in agrochemicals and as a ligand in asymmetric catalysis. The unique electronic properties imparted by the trifluoromethyl group continue to inspire novel applications across multiple chemistry disciplines. Computational studies are increasingly employed to predict and optimize the performance of derivatives based on this scaffold.

For researchers working with 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid, several key considerations emerge. The compound's solubility profile (typically soluble in polar organic solvents but limited water solubility) influences reaction design. The carboxylic acid functionality provides convenient handles for further derivatization, while the CF3 group offers opportunities for selective transformations through modern fluorination chemistry techniques.

Quality control standards for commercial supplies of 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid have become more stringent in recent years, reflecting its growing importance in high-value applications. Reputable suppliers now provide comprehensive analytical data packages including chiral purity assessments when applicable. This trend mirrors the broader pharmaceutical industry's emphasis on rigorous quality standards for advanced intermediates.

The intellectual property landscape surrounding trifluoromethyl pyrrolidine derivatives has become increasingly active, with numerous patents filed in recent years covering synthetic methods and specific applications of 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid. This activity underscores the compound's commercial potential and the competitive nature of fluorinated compound development.

From a regulatory perspective, 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid is generally regarded as a research chemical without significant restrictions in most jurisdictions. However, users should always verify local regulations and consult safety data sheets before handling. The compound's status may evolve as its applications expand into commercial products.

In summary, 4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS 1779426-76-4) represents a strategically important fluorinated building block with diverse applications across multiple chemistry-driven industries. Its unique combination of structural features and physicochemical properties continues to inspire innovative applications, particularly in life sciences and advanced materials development.